Cas no 31206-33-4 (1,3-Propanediol,2,2'-[oxybis(methylene)]bis[2-[[3-(nitrooxy)-2,2-bis[(nitrooxy)methyl]propoxy]methyl]-,tetranitrate (ester) (9CI))

• Product Name: 1,3-Propanediol,2,2'-[oxybis(methylene)]bis[2-[[3-(nitrooxy)-2,2-bis[(nitrooxy)methyl]propoxy]methyl]-,tetranitrate (ester) (9CI)
• CAS No: 31206-33-4
• MF: C₂₀H₅₈N₁₀O₄₆
• MW: 1174.71392965317
• CID: 298546
• PubChem ID: 57377084
• Update Time: 2025-04-19

1,3-Propanediol,2,2'-[oxybis(methylene)]bis[2-[[3-(nitrooxy)-2,2-bis[(nitrooxy)methyl]propoxy]methyl]-,tetranitrate (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2,2'-[oxybis(methylene)]bis[2-[[3-(nitrooxy)-2,2-bis[(nitrooxy)methyl]propoxy]methyl]-,tetranitrate (ester) (9CI)
• 2,2-bis(hydroxymethyl)propane-1,3-diol,nitric acid
• 31206-33-4
• 2,2-bis(hydroxymethyl)propane-1,3-diol;nitric acid
• DTXSID10725338
• Nitric acid--2,2-bis(hydroxymethyl)propane-1,3-diol (5/2)

• Inchi： 1S/4C5H12O4.10HNO3/c4*6-1-5(2-7,3-8)4-9;10*2-1(3)4/h4*6-9H,1-4H2;10*(H,2,3,4)
• InChI Key： JNHVZWZOPLCTKI-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)CO.OCC(CO)(CO)CO.OCC(CO)(CO)CO.OCC(CO)(CO)CO.O[N+](=O)[O-].O[N+](=O)[O-].O[N+](=O)[O-].O[N+](=O)[O-].O[N+](=O)[O-].O[N+](=O)[O-].O[N+](=O)[O-].O[N+](=O)[O-].O[N+](=O)[O-].O[N+](=O)[O-]

Computed Properties

• Exact Mass: 1174.2506644g/mol
• Monoisotopic Mass: 1174.2506644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 26
• Hydrogen Bond Acceptor Count: 46
• Heavy Atom Count: 76
• Rotatable Bond Count: 16
• Complexity: 76.6
• Covalently-Bonded Unit Count: 14
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 984Ų

Experimental Properties

• Density: 1.651±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 90 ºC
• Solubility: Insuluble (2.9E-7 g/L) (25 ºC),

1,3-Propanediol,2,2'-[oxybis(methylene)]bis[2-[[3-(nitrooxy)-2,2-bis[(nitrooxy)methyl]propoxy]methyl]-,tetranitrate (ester) (9CI) Security Information

• Hazardous Material transportation number：0473
• HazardClass：1.1A